1,2-Dierucoyl-sn-glycero-3-phosphocholine

• IUPAC Name: [(2R)-2,3-bis[[(Z)-docos-13-enoyl]oxy]propyl] 2-(trimethylazaniumyl)ethyl phosphate
• InChI: InChI=1S/C52H100NO8P/c1-6-8-10-12-14-16-18-20-22-24-26-28-30-32-34-36-38-40-42-44-51(54)58-48-50(49-60-62(56,57)59-47-46-53(3,4)5)61-52(55)45-43-41-39-37-35-33-31-29-27-25-23-21-19-17-15-13-11-9-7-2/h20-23,50H,6-19,24-49H2,1-5H3/b22-20-,23-21-/t50-/m1/s1
• InChI Key: SDEURMLKLAEUAY-JFSPZUDSSA-N
• Canonical SMILES: CCCCCCCCC=CCCCCCCCCCCCC(=O)OCC(COP(=O)([O-])OCC[N+](C)(C)C)OC(=O)CCCCCCCCCCCC=CCCCCCCCC
• Isomeric SMILES: CCCCCCCC/C=C\CCCCCCCCCCCC(=O)OC[C@H](COP(=O)([O-])OCC[N+](C)(C)C)OC(=O)CCCCCCCCCCC/C=C\CCCCCCCC
• Molecular Formula: C52H100NO8P
• DSSTOX Substance ID: DTXSID401345798
• Molecular Weight: 898.3 g/mol
• Physical Description: Solid
• CAS RN: 51779-95-4, 76420-81-0

Description

1,2-Dierucoyl-sn-glycero-3-phosphocholine (DEPC) is an important phospholipid found in biological membranes. It is a major component of the cell membrane, and plays a critical role in many biochemical and physiological processes. DEPC is also known as 1,2-diacyl-sn-glycero-3-phosphocholine, 1,2-dipalmitoyl-sn-glycero-3-phosphocholine, and 1,2-distearoyl-sn-glycero-3-phosphocholine. It is a phospholipid that consists of two long-chain fatty acids linked to glycerol via an ester bond and a phosphate group attached to the glycerol.

Scientific Research Applications

Analytical Method Development

Kiełbowicz et al. (2012) developed a high-performance liquid chromatography method for analyzing hydrolysis products of phosphatidylcholine, including 1,2-dipalmitoyl-sn-glycero-3-phosphocholine, demonstrating its application in monitoring acyl migration processes in solvents commonly used in phosphatidylcholine synthesis or modification Kiełbowicz et al., 2012.

Enhancing Separation Techniques

Luo et al. (2010) used phospholipids, including variants of phosphocholine, as additives in capillary electrophoresis to enhance the separation of glycans. Their study highlights the influence of phospholipid composition, hydration, and temperature on separation efficiency Luo et al., 2010.

Spectroscopic and Structural Studies

Wu et al. (2010) utilized isotropically tumbling bicelles formed by mixtures of phosphocholines for molecular biophysics studies, such as spectroscopic investigations and structural refinement of soluble protein structures Wu et al., 2010.

Molecular Dynamics and Structural Validation

Poger and Mark (2010) reported molecular dynamics simulations of phospholipid bilayers, including 1,2-dipalmitoyl-sn-glycero-3-phosphocholine, to validate the structural and hydration properties of these bilayers, contributing to a better understanding of their behavior in biological systems Poger & Mark, 2010.

Synthesis and Practical Applications

Marrapu et al. (2015) developed a novel method for synthesizing 1,2-diacyl-sn-glycero-3-phosphocholines, demonstrating its practical applications and efficiency for producing these compounds in large quantities Marrapu et al., 2015.

Raman Spectroscopy in Lipid Studies

Dmitriev and Surovtsev (2015) used Raman spectroscopy to study phosphatidylcholines, including 1,2-dipalmitoyl-sn-glycero-3-phosphocholine, providing insights into the temperature-dependent disorder of hydrocarbon chains in these lipids Dmitriev & Surovtsev, 2015.

Lipid Bilayer Formation and Applications

Marín et al. (2016) reported a method to form stable, free-standing lipid bilayer membranes using phosphocholines, demonstrating potential applications in biophysical studies and sensing measurements Marín et al., 2016.

Lipid Dynamics and Solvent Effects

Nguyen et al. (2019) investigated the impact of methanol on the dynamics of 1,2-dimyristoyl-sn-glycero-3-phosphocholine, revealing insights into the influence of solvents on lipid behavior in biological and synthetic membranes Nguyen et al., 2019.

Mechanism of Action

Target of Action

1,2-Dierucoyl-sn-glycero-3-phosphocholine (DEPC) is a phospholipid that primarily targets the lipid bilayer of cell membranes . It is a key component of liposomes, which are used in various biomedical applications .

Mode of Action

DEPC interacts with its target by integrating into the lipid bilayer of cell membranes. This interaction can alter the properties of the membrane, such as its fluidity and permeability . In liposomes, DEPC can encapsulate and protect various bioactive compounds, enhancing their delivery to specific cells or tissues .

Biochemical Pathways

For example, the glucose oxidase (GO) in the DEPC liposome shows high activity .

Pharmacokinetics

The pharmacokinetics of DEPC are largely determined by its incorporation into liposomes. Liposomes can enhance the bioavailability of encapsulated compounds by protecting them from degradation and facilitating their transport across biological barriers

Result of Action

The primary result of DEPC’s action is the formation of stable liposomes that can deliver encapsulated compounds to specific cells or tissues . By altering the properties of cell membranes, DEPC may also influence cellular processes such as signal transduction and endocytosis .

Action Environment

The action of DEPC can be influenced by various environmental factors. For example, the stability and efficacy of DEPC liposomes can be affected by factors such as temperature, pH, and the presence of certain ions

Safety and Hazards

DEPC has certain toxicity and irritability. During usage, direct contact with skin and eyes should be avoided. If contact occurs, rinse immediately with plenty of water. Inhalation of DEPC dust or solution vapor should be avoided, and protective equipment such as gloves, glasses, and masks should be worn.

Future Directions

Given its role in the formation of micelles, liposomes, and other types of artificial membranes, 1,2-Dierucoyl-sn-glycero-3-phosphocholine could have potential applications in drug delivery, biochemical research, and the study of lipid membranes.

Biochemical Analysis

Biochemical Properties

1,2-Dierucoyl-sn-glycero-3-phosphocholine plays a crucial role in biochemical reactions, particularly in the formation and stability of lipid bilayers. It interacts with enzymes such as glucose oxidase, which shows high activity when encapsulated in liposomes containing this compound . This interaction is essential for studying the properties of lipid bilayers and the behavior of enzymes within these structures.

Cellular Effects

This compound influences various cellular processes, including cell signaling pathways, gene expression, and cellular metabolism. It is used to prepare liposomes that can affect cell function by altering the lipid composition of cell membranes . This alteration can impact cell signaling pathways and gene expression, leading to changes in cellular metabolism and overall cell function.

Molecular Mechanism

At the molecular level, this compound exerts its effects through binding interactions with biomolecules and enzyme activation. The compound’s long-chain fatty acids allow it to integrate into lipid bilayers, affecting membrane fluidity and enzyme activity . This integration can lead to changes in gene expression and cellular responses, making it a valuable tool for studying molecular mechanisms in biochemical research.

Temporal Effects in Laboratory Settings

In laboratory settings, the effects of this compound can change over time. The compound is stable when stored at -20°C for up to three years in powder form and up to six months in solvent at -80°C . Over time, its stability and degradation can influence its long-term effects on cellular function, which are observed in both in vitro and in vivo studies.

Dosage Effects in Animal Models

The effects of this compound vary with different dosages in animal models. At lower doses, it can enhance the activity of enzymes like glucose oxidase, while higher doses may lead to toxic or adverse effects . Understanding the dosage effects is crucial for optimizing its use in biochemical research and ensuring its safety in experimental settings.

Metabolic Pathways

This compound is involved in metabolic pathways related to lipid metabolism. It interacts with enzymes and cofactors that regulate lipid synthesis and degradation . These interactions can affect metabolic flux and metabolite levels, providing insights into the role of phospholipids in cellular metabolism.

Transport and Distribution

Within cells and tissues, this compound is transported and distributed through interactions with transporters and binding proteins . These interactions influence its localization and accumulation in specific cellular compartments, affecting its overall activity and function.

Subcellular Localization

This compound is localized in specific subcellular compartments, such as lipid bilayers and membrane-bound organelles . Its activity and function are influenced by targeting signals and post-translational modifications that direct it to these compartments, making it a valuable tool for studying subcellular processes.

Q & A

Q1: How does the acyl chain length of di22:1PC influence its interaction with membrane-active molecules like antimicrobial peptides?

A1: The long 22-carbon acyl chains of di22:1PC create a thicker bilayer compared to phospholipids with shorter chains, such as 1,2-dimyristoleoyl-sn-glycero-3-phosphocholine (DMPC) or 1,2-dioleoyl-sn-glycero-3-phosphocholine (DOPC) []. This difference in thickness significantly affects the activity of membrane-active molecules. For instance, synthetic ion channels with longer hydrophobic regions exhibit peak activity in di22:1PC liposomes, while shorter channels are more active in thinner DMPC membranes []. This suggests that matching the hydrophobic length of the active molecule to the bilayer thickness is crucial for optimal interaction. Similarly, the antimicrobial peptide melittin induces a greater thinning effect in di22:1PC bilayers compared to thinner bilayers, highlighting the role of bilayer thickness in peptide-membrane interactions [].

Q2: Can di22:1PC be used to study the impact of membrane thickness on the activity of pore-forming molecules?

A2: Yes, di22:1PC's ability to form thicker bilayers makes it a useful tool for investigating the influence of membrane thickness on pore formation. Research on the bacterial toxin colicin E1 demonstrates this. Colicin E1 forms small conductance channels in thinner membranes but switches to a novel large conductance state in di22:1PC bilayers []. This suggests that the thicker hydrophobic environment provided by di22:1PC can alter the conformation and properties of membrane-spanning protein regions, directly impacting their function.

Q3: How does di22:1PC contribute to understanding drug-membrane interactions?

A3: di22:1PC serves as a model membrane system to assess the bilayer-perturbing effects of drugs. Studies have shown that certain drug-like molecules can either enhance or suppress the function of gramicidin channels embedded in di22:1PC bilayers, while not affecting their activity in thinner DOPC bilayers []. This difference highlights the sensitivity of membrane proteins to drug-induced changes in bilayer properties, which can be more pronounced in thicker membranes like those formed by di22:1PC. By utilizing di22:1PC in in silico and in vitro assays, researchers can better predict the potential of drug candidates to perturb membrane structure and function, ultimately contributing to safer drug design [].